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Introduction
Retinoic acid-related orphan receptor gamma (RORγ) is a nuclear receptor and transcription

factor that plays a critical role in immune regulation.[1][2] The isoform RORγt is essential for the

differentiation of pro-inflammatory T helper 17 (Th17) cells, which are implicated in the

pathogenesis of numerous autoimmune diseases.[1][3][4] As such, RORγ has emerged as a

high-priority therapeutic target for the development of novel anti-inflammatory drugs. Identifying

and characterizing ligands (agonists, antagonists, or inverse agonists) that modulate RORγ

activity is a key step in the drug discovery process. This document provides detailed protocols

for several common RORγ ligand binding assays.

RORγ Signaling Pathway
RORγ functions as a ligand-dependent transcription factor.[4] Upon binding to endogenous or

synthetic ligands, the RORγ ligand-binding domain (LBD) undergoes a conformational change.

This change modulates the interaction with coactivator or corepressor proteins. The RORγ/co-

regulator complex then binds to ROR Response Elements (ROREs) in the promoter regions of

target genes, such as IL17, to either activate or repress gene transcription.[4] Several
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intermediates of the cholesterol biosynthetic pathway have been identified as natural RORγ

ligands.[3][5]
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1. Prepare Assay Plate
Add RORγ LBD, [³H]Ligand,

and varying concentrations of
Test Compound

2. Incubate
Allow binding to reach equilibrium

(e.g., 60 min at 30°C)

3. Filter & Wash
Rapidly filter through PEI-soaked

GF/C filter plate to separate
bound from free radioligand

4. Scintillation Counting
Dry filter plate, add scintillant,

and count radioactivity

5. Data Analysis
Plot % inhibition vs. log[Compound]
to determine IC₅₀ and calculate Kᵢ

 

1. Add Reagents
Dispense Test Compound, then

GST-RORγ LBD into assay plate

2. Add Detection Mix
Add pre-mixed Fluorescein-Coactivator

Peptide and Tb-anti-GST Antibody

3. Incubate
Incubate for 1-2 hours at

room temperature, protected from light

4. Read Plate
Measure time-resolved fluorescence

emission at 495 nm (donor)
and 520 nm (acceptor)

5. Data Analysis
Calculate TR-FRET ratio (520/495 nm)

and plot vs. log[Compound]
to determine IC₅₀ or EC₅₀
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1. Dispense Reagents
Add Test Compound, His-RORγ LBD,

and Biotin-Coactivator Peptide
to a 384-well plate

2. Incubate
Incubate for 30-60 minutes at

room temperature

3. Add Beads
Add a mixture of Streptavidin-Donor

and anti-His Acceptor beads
under subdued light

4. Incubate
Incubate for 1-2 hours at

room temperature in the dark

5. Read Plate
Measure AlphaScreen signal on

a compatible plate reader

6. Data Analysis
Plot signal vs. log[Compound]

to determine IC₅₀ or EC₅₀

 

1. Seed Cells
Dispense RORγ reporter cells

into a 96-well white plate

2. Pre-incubation
Incubate for 4-6 hours to allow

cell attachment

3. Add Compound
Discard media and add media
containing Test Compounds

4. Incubate
Incubate for ~24 hours at 37°C

5. Add Reagent & Read
Add Luciferase detection reagent,

incubate briefly, and measure
luminescence

6. Data Analysis
Normalize data to vehicle controls

and plot vs. log[Compound]
to determine IC₅₀
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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